Cas no 89806-68-8 (1-Naphthalenesulfonic acid, 4-[2-(2-hydroxy-5-sulfophenyl)diazenyl]-, sodium salt (1:2))

1-Naphthalenesulfonic acid, 4-[2-(2-hydroxy-5-sulfophenyl)diazenyl]-, sodium salt (1:2) structure
89806-68-8 structure
Product Name:1-Naphthalenesulfonic acid, 4-[2-(2-hydroxy-5-sulfophenyl)diazenyl]-, sodium salt (1:2)
CAS No:89806-68-8
MF:C16H13N2NaO7S2
MW:432.403392553329
CID:588753
Update Time:2023-03-29

1-Naphthalenesulfonic acid, 4-[2-(2-hydroxy-5-sulfophenyl)diazenyl]-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenesulfonic acid, 4-[(2-hydroxy-5-sulfophenyl)azo]-, disodiumsalt
    • 1-Naphthalenesulfonic acid, 4-[2-(2-hydroxy-5-sulfophenyl)diazenyl]-, sodium salt (1:2)
    • Inchi: 1S/C16H12N2O7S2.Na.H/c19-15-7-5-10(26(20,21)22)9-14(15)18-17-13-6-8-16(27(23,24)25)12-4-2-1-3-11(12)13;;/h1-9,19H,(H,20,21,22)(H,23,24,25);;/b18-17+;;
    • InChI Key: ZJZWAKSAEWSXTD-QIKYXUGXSA-N
    • SMILES: S(C1=CC=C(/N=N/C2C(=CC=C(S(O)(=O)=O)C=2)O)C2=CC=CC=C12)(O)(=O)=O.[NaH]
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